Cas no 89140-06-7 (3-(quinolin-3-yl)propan-1-amine)

3-(quinolin-3-yl)propan-1-amine structure
89140-06-7 structure
Product Name:3-(quinolin-3-yl)propan-1-amine
CAS No:89140-06-7
MF:C12H14N2
MW:186.252962589264
CID:610826
PubChem ID:21724476
Update Time:2025-04-19

3-(quinolin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinepropanamine
    • 3-quinolin-3-ylpropan-1-amine
    • 3-(quinolin-3-yl)propan-1-amine
    • SCHEMBL5507000
    • DTXSID50617400
    • 89140-06-7
    • AKOS006310584
    • CS-0286606
    • EN300-1842475
    • 3-quinolin-3-yl-propylamine
    • Inchi: 1S/C12H14N2/c13-7-3-4-10-8-11-5-1-2-6-12(11)14-9-10/h1-2,5-6,8-9H,3-4,7,13H2
    • InChI Key: WTUHYMQJACKJHZ-UHFFFAOYSA-N
    • SMILES: N1C=C(C=C2C=CC=CC=12)CCCN

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9Ų

3-(quinolin-3-yl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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